Cas no 31294-93-6 (Heptane, 4-iodo-)

• Product Name: Heptane, 4-iodo-
• CAS No: 31294-93-6
• MF: C₇H₁₅I
• MW: 226.098474740982
• CID: 319553
• PubChem ID: 141628
• Update Time: 2025-04-19

Heptane, 4-iodo- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-iodo-
• 4-Iodoheptane
• DTXSID70185212
• SCHEMBL1002390
• OQRWLPBTVGINDN-UHFFFAOYSA-N
• 31294-93-6

• Inchi： 1S/C7H15I/c1-3-5-7(8)6-4-2/h7H,3-6H2,1-2H3
• InChI Key： OQRWLPBTVGINDN-UHFFFAOYSA-N
• SMILES： IC(CCC)CCC

Computed Properties

• Exact Mass: 226.02145
• Monoisotopic Mass: 226.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 37.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.384
• Boiling Point: 185°C at 760 mmHg
• Flash Point: 65°C
• Refractive Index: 1.492
• PSA: 0